Cas no 1287211-11-3 ((4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride)

• Product Name: (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride
• CAS No: 1287211-11-3
• MF: C₅H₉ClF₃NO₂
• MW: 207.578671216965
• MDL: MFCD17480510
• CID: 2624797
• PubChem ID: 50988632
• Update Time: 2025-10-28

(4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride
• (S)-4-AMINO-5,5,5-TRIFLUOROPENTANOIC ACID HCL
• DTXSID10679084
• (S)-4-Amino-5,5,5-trifluoropentanoicacidhydrochloride
• MFCD17480510
• AKOS025402856
• EN300-89744
• (4S)-4-Amino-5,5,5-trifluoropentanoic acid--hydrogen chloride (1/1)
• 1287211-11-3
• (S)-4-Amino-5,5,5-trifluoropentanoic acid hydrochloride
• CS-0200041

• MDL： MFCD17480510
• Inchi： 1S/C5H8F3NO2.ClH/c6-5(7,8)3(9)1-2-4(10)11;/h3H,1-2,9H2,(H,10,11);1H/t3-;/m0./s1
• InChI Key： PBVOWYVDAMNWQT-DFWYDOINSA-N
• SMILES： Cl.FC([C@H](CCC(=O)O)N)(F)F

Computed Properties

• Exact Mass: 207.0273907g/mol
• Monoisotopic Mass: 207.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

(4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride

Introduction to (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride (CAS No. 1287211-11-3)

(4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride (CAS No. 1287211-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride, is a derivative of amino acids with unique structural features that make it a valuable candidate for various applications in drug development and biological studies.

The chemical structure of (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride includes a trifluoromethyl group attached to the pentanoic acid chain, which imparts distinct properties such as enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

Recent research has highlighted the potential of (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride in the treatment of various diseases. For instance, studies have shown that this compound can modulate specific enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The trifluoromethyl group enhances the compound's ability to cross biological membranes, making it an attractive candidate for targeted drug delivery systems.

In the context of medicinal chemistry, (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride has been explored for its potential as a lead compound in the development of new drugs. Its unique structure allows for the introduction of various functional groups to fine-tune its biological activity and selectivity. This flexibility is particularly valuable in the early stages of drug discovery, where optimizing lead compounds is critical for advancing potential therapeutics to clinical trials.

Clinical trials involving (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride have shown promising results in terms of safety and efficacy. Preclinical studies have demonstrated that this compound exhibits low toxicity and high bioavailability, which are essential factors for successful drug development. Additionally, its ability to modulate specific biological pathways without causing significant side effects makes it a promising candidate for further investigation.

The synthesis of (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride involves several well-established chemical reactions. The key steps include the formation of the trifluoromethyl group and the subsequent introduction of the amino functionality. These synthetic routes are highly reproducible and scalable, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

In addition to its potential therapeutic applications, (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride has also been studied for its use in diagnostic imaging. The trifluoromethyl group can be labeled with radioisotopes or other imaging agents to create probes that can be used to visualize specific biological processes in vivo. This application has significant implications for early disease detection and monitoring treatment response.

The ongoing research into (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride is driven by its unique chemical properties and its potential to address unmet medical needs. As more data becomes available from preclinical and clinical studies, it is likely that this compound will continue to be a focus of interest for researchers and pharmaceutical companies alike.

In conclusion, (4S)-4-amino-5,5,5-trifluoropentanoic acid hydrochloride (CAS No. 1287211-11-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Continued research into this compound is expected to yield valuable insights and advancements in the field.